molecular formula C17H20O2 B1169987 Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized CAS No. 1325-42-4

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized

Cat. No.: B1169987
CAS No.: 1325-42-4
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Description

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized is a complex organic compound known for its diverse applications in various fields. This compound is characterized by the presence of a benzenesulfonic acid group, a methyl group, and a nitro group, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized typically involves the reaction of 2-methyl-5-nitrobenzenesulfonic acid with various alkylating agents under controlled conditions. The process often includes the use of strong acids or bases to facilitate the reaction and achieve the desired product.

Industrial Production Methods

Industrial production of this compound is carried out in large-scale chemical reactors where the reaction conditions are meticulously controlled to ensure high yield and purity. The process involves the use of advanced techniques such as continuous flow reactors and high-pressure systems to optimize the reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized undergoes several types of chemical reactions, including:

    Oxidation: The compound can be further oxidized to produce various oxidized derivatives.

    Reduction: Reduction reactions can convert the nitro group to an amino group.

    Substitution: The sulfonic acid group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and hydrogen gas are often used.

    Substitution: Substitution reactions typically involve nucleophiles like hydroxide ions or amines.

Major Products Formed

The major products formed from these reactions include various oxidized and reduced derivatives, as well as substituted compounds with different functional groups replacing the sulfonic acid group.

Scientific Research Applications

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

    Biology: The compound is utilized in biochemical assays and as a reagent in various biological experiments.

    Industry: The compound is employed in the manufacture of surfactants, detergents, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized involves its interaction with specific molecular targets and pathways. The sulfonic acid group can participate in various chemical reactions, while the nitro group can undergo reduction to form reactive intermediates. These interactions can lead to the formation of new compounds with distinct properties and activities.

Comparison with Similar Compounds

Similar Compounds

  • Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, reaction products with formaldehyde
  • Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, diethanolamine salt

Uniqueness

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized is unique due to its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it a valuable compound in various scientific and industrial applications.

Properties

CAS No.

1325-42-4

Molecular Formula

C17H20O2

Molecular Weight

0

Synonyms

Benzenesulfonic acid, 2-methyl-5-nitro-, alk. cond. products, oxidized

Origin of Product

United States

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